Cas no 4860-93-9 (5-phenyl-2,4-dihydro-3H-pyrazol-3-one)

5-Phenyl-2,4-dihydro-3H-pyrazol-3-one is a heterocyclic organic compound featuring a pyrazolone core substituted with a phenyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a precursor in pharmaceuticals, agrochemicals, and coordination chemistry. Its reactive 3-keto and NH groups enable facile derivatization, making it valuable for constructing biologically active molecules or metal complexes. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined crystalline form allows for high purity, which is critical for precise synthetic workflows. Researchers favor this scaffold for its balanced reactivity and compatibility with diverse reaction conditions, supporting its use in medicinal chemistry and material science.

5-phenyl-2,4-dihydro-3H-pyrazol-3-one structure

4860-93-9 structure

Product Name:5-phenyl-2,4-dihydro-3H-pyrazol-3-one

CAS No:4860-93-9

MF:C₉H₈N₂O

MW:160.17262172699

MDL:MFCD00462157

CID:932020

PubChem ID:78577

Update Time:2025-10-29

5-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 3-phenyl-5-pyrazolone
- 1,2-dihydro-5-phenylpyrazol-3-one
- 5-Phenyl-1H-pyrazol-3-ol
- 3(5)-phenylpyrazolin-5(3)-one
- 3-phenyl-1H-pyrazol-5(4H)-one
- 3-phenyl-1H-pyrazolin-5-one
- 5-hydroxy-3-phenyl-1H-pyrazole
- 5-ph-2,4'-bpy
- 5-phenyl-2-(4-pyridinyl)pyridine
- 5-PHENYL-2,4'-BIPYRIDINE
- 5-phenyl-2,4-dihydro-3H-pyrazol-3-one
- 5-phenyl-2,4-dihydropyrazol-3-one
- 5-Phenyl-2,4-dihydro-pyrazol-3-one
- AG-F-15250
- CTK4H1581
- KB-246745
- 5-Phenyl-4H-pyrazol-3-ol
- BRD-K96094007-001-01-4
- N10055
- 3H-Pyrazol-3-one, 2,4-dihydro-5-phenyl-
- IDI1_030989
- 3Ph5OxoPyrazol
- SR-01000636724-1
- CHEMBL4861042
- SCHEMBL2375581
- BS-3872
- 2-Pyrazolin-5-one, 3-phenyl-
- EN300-69581
- MFCD00100937
- CCG-47077
- 3-phenylpyrazol-5-one
- NCGC00177613-01
- 4860-93-9
- BDBM50578091
- 145130-50-3
- 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one #
- CS-0094278
- 3-Phenyl-2-pyrazolin-5-one
- DTXSID20964094
- 3-phenyl-1,4-dihydropyrazol-5-one
- Maybridge4_000407
- HMS1522C11
- EINECS 225-463-8
- SY083866
- Z50145997
- AKOS000265763
- 3-phenyl-4,5-dihydro-1h-pyrazol-5-one
- BRD-K96094007-001-02-2
- ALBB-019753
- MDL： MFCD00462157
- Inchi： 1S/C9H8N2O/c12-9-6-8(10-11-9)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)
- InChI Key： OXRSFHYBIRFJSF-UHFFFAOYSA-N
- SMILES： O=C1CC(C2C=CC=CC=2)=NN1

Computed Properties

Exact Mass: 160.063662883g/mol
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 41.5Å²

5-phenyl-2,4-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM219677-5g	3-Phenyl-1H-pyrazol-5-ol	4860-93-9	95+%	5g	$234	2021-08-04
Chemenu	CM219677-10g	3-Phenyl-1H-pyrazol-5-ol	4860-93-9	95+%	10g	$421	2021-08-04
Chemenu	CM219677-25g	3-Phenyl-1H-pyrazol-5-ol	4860-93-9	95+%	25g	$916	2021-08-04
TRC	P322023-10mg	5-phenyl-2,4-dihydro-3H-pyrazol-3-one	4860-93-9		10mg	$ 50.00	2022-06-03
TRC	P322023-50mg	5-phenyl-2,4-dihydro-3H-pyrazol-3-one	4860-93-9		50mg	$ 95.00	2022-06-03
TRC	P322023-100mg	5-phenyl-2,4-dihydro-3H-pyrazol-3-one	4860-93-9		100mg	$ 160.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48860-250mg	3-Phenyl-1H-pyrazol-5-ol	4860-93-9		250mg	¥362.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48860-1g	3-Phenyl-1H-pyrazol-5-ol	4860-93-9		1g	¥712.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48860-5g	3-Phenyl-1H-pyrazol-5-ol	4860-93-9		5g	¥2902.0	2021-09-08
Chemenu	CM219677-5g	3-Phenyl-1H-pyrazol-5-ol	4860-93-9	95%+	5g	$189	2023-02-02